Cas no 21948-75-4 (2-(Methylsulfinyl)pyridine)

• Product Name: 2-(Methylsulfinyl)pyridine
• CAS No: 21948-75-4
• MF: C₆H₇NOS
• MW: 141.190880060196
• MDL: MFCD09991490
• CID: 855247
• PubChem ID: 189940
• Update Time: 2025-04-19

2-(Methylsulfinyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfinyl)pyridine
• 2-methylsulfinylpyridine
• 1-methyl-2-(methylsulfinyl)pyridine
• 2-methylpyridylsulfoxide
• 2-methylsulphinylpyridine
• 2-Pyridyl methyl sulfoxide
• methyl 2-pyridyl sulfoxide
• methyl 2-pyridyl sulphoxide
• 2-(Methanesulfinyl)pyridine
• (2-methylsulphinyl)-pyridine
• 2-METHANESULFINYLPYRIDINE
• RP20684
• AK321874
• 2-methanesulfinyl-pyridine
• DTXSID70944543
• MFCD09991490
• SCHEMBL2759539
• WAA94875
• DS-11959
• AKOS006283933
• C74099
• DB-079492
• 21948-75-4
• DB-066661
• CS-0161585
• DB-060655
• pyridine, 2-methylsulphinyl-
• J-506469
• 93183-62-1

• MDL： MFCD09991490
• Inchi： 1S/C6H7NOS/c1-9(8)6-4-2-3-5-7-6/h2-5H,1H3
• InChI Key： UWYSBYGJIUSXBJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 141.02500
• Monoisotopic Mass: 141.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 49.2

Experimental Properties

• Density: 1.28
• Boiling Point: 308.4°C at 760 mmHg
• Flash Point: 140.3°C
• Refractive Index: 1.61
• PSA: 49.17000
• LogP: 1.68470

2-(Methylsulfinyl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22-34
• Safety Instruction： 26-36/37/39-35
• Storage Condition：Sealed in dry,Room Temperature